2-{4-[(3-Fluorophenyl)methyl]piperazin-1-yl}-4-methyl-6-(pyrrolidin-1-yl)pyrimidine

• IUPAC Name: 2-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]-4-methyl-6-pyrrolidin-1-ylpyrimidine
• InChI: InChI=1S/C20H26FN5/c1-16-13-19(25-7-2-3-8-25)23-20(22-16)26-11-9-24(10-12-26)15-17-5-4-6-18(21)14-17/h4-6,13-14H,2-3,7-12,15H2,1H3
• InChI Key: LWYTVIUGTZPNJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)CC3=CC(=CC=C3)F)N4CCCC4
• Molecular Formula: C20H26FN5
• Molecular Weight: 355.5 g/mol

Description

This compound is a derivative of pyrimidine, a basic aromatic ring that is a fundamental structure of nucleotides in DNA and RNA. Pyrimidine and its derivatives have been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

The synthesis of similar compounds involves the design and creation of a series of novel triazole-pyrimidine-based compounds. These compounds are characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using X-Ray diffraction analysis. This provides detailed information about the arrangement of atoms within the molecule.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been studied. For instance, a Diels–Alder reaction was used in the synthesis of a related compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, one of the synthesized compounds was a pale yellow solid with a melting point of 123–125°C.

Mechanism of Action

The mechanism of action of similar compounds involves the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. These compounds have shown promising neuroprotective and anti-inflammatory properties.